1-(5-chloro-2-methoxyphenyl)-N,N-dimethylmethanamine

• IUPAC Name: 1-(5-chloro-2-methoxyphenyl)-N,N-dimethylmethanamine
• InChI: InChI=1S/C10H14ClNO/c1-12(2)7-8-6-9(11)4-5-10(8)13-3/h4-6H,7H2,1-3H3
• InChI Key: NBVDCYQRNKTQMJ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CC1=C(C=CC(=C1)Cl)OC
• Molecular Formula: C10H14ClNO
• Molecular Weight: 199.68 g/mol

Description

1-(5-chloro-2-methoxyphenyl)-N,N-dimethylmethanamine, also known as methoxyphenamine, is a chemical compound that has been used in scientific research for its potential pharmacological effects. This compound belongs to the class of phenethylamines, which are known to have psychoactive properties. In

Mechanism of Action

The exact mechanism of action of 1-(5-chloro-2-methoxyphenyl)-N,N-dimethylmethanamine is not fully understood. However, it is believed to act as a dopamine and norepinephrine reuptake inhibitor. This means that it increases the levels of dopamine and norepinephrine in the brain by preventing their reuptake, leading to increased stimulation and alertness.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-(5-chloro-2-methoxyphenyl)-N,N-dimethylmethanamine include increased heart rate, blood pressure, and respiration. It also leads to increased levels of dopamine and norepinephrine in the brain, which can improve mood and cognition. However, prolonged use of this compound can lead to tolerance, dependence, and addiction.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(5-chloro-2-methoxyphenyl)-N,N-dimethylmethanamine in lab experiments is its potential as a central nervous system stimulant. This can be useful in studying the effects of stimulants on the brain and behavior. However, its psychoactive properties can also be a limitation, as it can lead to unwanted effects on behavior and cognition.

Future Directions

There are several future directions for the study of 1-(5-chloro-2-methoxyphenyl)-N,N-dimethylmethanamine. One potential direction is the investigation of its potential as a treatment for ADHD and other cognitive disorders. Another direction is the study of its effects on weight loss and metabolism. Additionally, further research is needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of 1-(5-chloro-2-methoxyphenyl)-N,N-dimethylmethanamine involves the reaction of 5-chloro-2-methoxybenzaldehyde with N,N-dimethylamine in the presence of a reducing agent such as sodium borohydride. The resulting product is a white crystalline powder with a melting point of 143-145°C.

Scientific Research Applications

1-(5-chloro-2-methoxyphenyl)-N,N-dimethylmethanamine has been used in scientific research for its potential pharmacological effects. It has been studied for its potential as a central nervous system stimulant and as a treatment for attention deficit hyperactivity disorder (ADHD). It has also been investigated for its potential as a weight loss aid and for its effects on mood and cognition.